2,3,5-Trichloro-4,6-difluorobenzoyl fluoride
Overview
Description
2,3,5-Trichloro-4,6-difluorobenzoyl fluoride (TCDF) is an organofluoride compound with a wide range of uses. It is a versatile and effective chemical agent that has been used in a variety of applications, including as a solvent, a reagent, and a catalyst. TCDF has been studied extensively and has been found to have a number of biochemical and physiological effects.
Scientific Research Applications
2,3,5-Trichloro-4,6-difluorobenzoyl fluoride has a wide range of applications in scientific research. It has been used as a reagent in the synthesis of various organic compounds, as a catalyst in organic reactions, and as a solvent for organic reactions. This compound has also been used in the synthesis of polymers and in the development of new materials. Additionally, this compound has been used in the synthesis of pharmaceuticals, in the study of enzyme kinetics, and in the study of the structure and function of proteins.
Mechanism of Action
The mechanism of action of 2,3,5-Trichloro-4,6-difluorobenzoyl fluoride is not fully understood. However, it is believed that the compound acts by binding to certain proteins in the cell, altering their structure and function. This binding is thought to be mediated by hydrogen bonds, electrostatic interactions, and hydrophobic interactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, studies have shown that the compound is capable of inducing apoptosis in human cancer cells, as well as inhibiting the growth of certain types of bacteria. Additionally, this compound has been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
The use of 2,3,5-Trichloro-4,6-difluorobenzoyl fluoride in laboratory experiments has a number of advantages. The compound is relatively inexpensive and easy to obtain, and it is chemically stable and non-toxic. Additionally, the compound is soluble in a variety of solvents, making it easy to use in a variety of laboratory experiments. However, there are some limitations to the use of this compound in laboratory experiments. The compound is not very soluble in water, and it is not very soluble in organic solvents. Additionally, the compound is not very stable at higher temperatures.
Future Directions
The potential future directions for 2,3,5-Trichloro-4,6-difluorobenzoyl fluoride are numerous. The compound could be used to develop new materials, to synthesize new pharmaceuticals, and to study the structure and function of proteins. Additionally, the compound could be used to develop new catalysts and reagents, to study enzyme kinetics, and to study the biochemical and physiological effects of the compound. Finally, the compound could be used to develop new methods of synthesizing organic compounds, as well as to develop new methods of purifying and separating compounds.
Synthesis Methods
2,3,5-Trichloro-4,6-difluorobenzoyl fluoride can be synthesized in a two-step process. First, 2,3,5-trichlorobenzoyl chloride (TBC) is reacted with 4,6-difluorobenzene-1,3-diol (DFBD) in the presence of a base such as sodium hydroxide. This reaction yields the desired product, this compound, as well as sodium chloride as a by-product. The second step involves the purification of the product through recrystallization.
properties
IUPAC Name |
2,3,5-trichloro-4,6-difluorobenzoyl fluoride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7Cl3F3O/c8-2-1(7(13)14)5(11)4(10)6(12)3(2)9 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HZXYQSGZQFHHFH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=C(C(=C(C(=C1Cl)Cl)F)Cl)F)C(=O)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7Cl3F3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
